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Compound Focus: Pralnacasan

CAS No.: 192755-52-5

Cat. No.: S540107

Compound Overview: Pralnacasan (VX-740)

Pralnacasan is a potent, selective, and orally active inhibitor of interleukin-1 converting enzyme (ICE),
more commonly known as caspase-1 [1] [2]. It functions as a prodrug; its active metabolite is VRT-018858
(also referred to as RU36384) [3] [2]. This active form covalently modifies the catalytic cysteine residue in
the caspase-1 active site, leading to reversible inhibition and subsequent suppression of the pro-inflammatory

cytokines IL-1f and IL-18 [2].

The table below summarizes its core biochemical and pharmacokinetic profile:

Property Specification / Value

CAS Number 192755-52-5 [1]

Molecular Formula C26H20Ns507 [1]

Molecular Weight 523.54 g/mol [1]

Primary Target Caspase-1 (ICE) [1]

Ki for Caspase-1 1.4 nM [1]

ICso (Cell-based) 120 nM (inhibition of LPS-induced IL-1f3 in THP-1 cells) [1]
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Property Specification / Value

Prodrug Yes [2]

Active Metabolite VRT-018858 [3] [2]

Oral Bioavailability ~50% (Phase | Clinical Trial) [2]

Therapeutic Rheumatoid Arthritis, Osteoarthritis (Investigational) [4] [2]

Indications

Development Status Clinical development halted due to liver toxicity concerns in animal models

[4] [5]

Key Experimental Data and Protocols

For researchers conducting in vitro and in vivo experiments, the following data and methodologies from the

literature can serve as a reference.

1. In Vitro Cell-Based Assay This protocol measures the compound's ability to inhibit IL-1f production in a

cellular context.

e Cell Line: Human monocytic THP-1 cells [1].

e Stimulation: 1 pg/mL Lipopolysaccharide (LPS) [1].

e Compound Incubation: Pralnacasan is incubated with cells for 4 hours post-stimulation [1].

o Key Readout: Measurement of IL-1[3 levels in the supernatant. Pralnacasan achieved an ICso of 120
nM in this assay [1].

2. In Vivo Efficacy Model This model evaluates the anti-inflammatory and protective effects of

Pralnacasan in a disease context.

¢ Animal Model: Female Balb/c mice with collagenase-induced osteoarthritis [4] [1].

e Dosage and Administration: Oral gavage (12.5, 25, and 50 mg/kg), administered twice daily for 6
weeks [1].

o Key Outcome: Significant, dose-dependent amelioration of histopathological damage in the knee
joint compartments was observed [1]. The treatment was not reported to affect animal body weight

[1].
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Critical Troubleshooting Guide for Researchers

The following table addresses common experimental and developmental challenges associated with

Pralnacasan.

Issue Possible Cause Recommended Solution

Lack of Efficacy The prodrug Pralnacasan is not  Consider using the active metabolite VRT-

in Cellular Assay being efficiently converted to 018858 directly if available. Alternatively, pre-
the active metabolite (VRT- incubate the prodrug with liver microsomes or
018858) in the specific cell serum (containing esterases) and then apply the
system. activated mixture to the cells.

Off-target Effects Inhibition of other cysteine Profile the compound against a panel of

I Lack of proteases due to structural caspases (e.g., caspase-3, -8) to confirm

Specificity similarities. selectivity [2]. The active metabolite VRT-

018858 shows high selectivity for caspase-1
over caspase-3 and -8 [2].

Cytotoxicity High concentration of Ensure final DMSO concentration is kept low
Observed compound or solvent (DMSO) (typically <0.1%). Perform a dose-response
toxicity. curve to determine the ICso for efficacy versus

cytotoxicity.

Clinical Liver toxicity identified in long- Note: This is a known, compound-specific

Development term animal studies [4] [5]. liability. For research purposes, closely monitor

Halt liver enzyme markers (e.g., ALT, AST) in any in
vivo studies.

Mechanism of Action and Metabolic Activation

The following diagram illustrates the prodrug activation of Pralnacasan and its primary mechanism of

action.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s540107?utm_src=pdf-body
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/pralnacasan
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/pralnacasan
https://www.sciencedirect.com/topics/medicine-and-dentistry/pralnacasan
https://www.nature.com/articles/s41419-021-04240-3
https://www.smolecule.com/products/s540107?utm_src=pdf-body
https://www.smolecule.com/products/s540107?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Plasma Esterases
Pralnacasan (Hydrolysis) VRT-018858
(Active Metabolite)

Reversible Inhibition

[Caspase-l (ICE)]

Cleavage

Gro-lL-lB / Pro-IL-18 Mature IL-1(3 / IL-18

anlammatory Response]

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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